1-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C13H12N6O4/c1-7-5-9(17-22-7)12-15-10(23-18-12)6-14-13(21)8-3-4-11(20)19(2)16-8/h3-5H,6H2,1-2H3,(H,14,21)
• InChI Key: QSBXJWIGKQTIAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=NN(C(=O)C=C3)C
• Molecular Formula: C13H12N6O4
• Molecular Weight: 316.27 g/mol
• CAS No.: 2034504-76-0

Description

The compound is a derivative of dihydrofuropyridine and is potentially a Rho Kinase inhibitor. Rho Kinases are enzymes that play a significant role in various cellular functions, and inhibitors of these enzymes can be useful in treating disorders associated with their mechanisms.

Scientific Research Applications

Synthesis Techniques

• Microwave-Assisted Synthesis : The synthesis of compounds like 1-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide can be efficiently conducted using microwave-assisted techniques. This method offers higher yields in shorter times compared to conventional methods, making it a significant advancement in the synthesis of complex molecules (Youssef et al., 2012).

Biological Activities

• Antimicrobial Properties : Compounds in the same family as this compound have shown significant antimicrobial activities. Their effectiveness against a range of bacteria, including gram-positive and gram-negative strains, highlights their potential in developing new antimicrobial agents (Jafari et al., 2017).

• Anti-Inflammatory and Analgesic Activities : Related compounds have demonstrated anti-inflammatory and analgesic properties, suggesting potential applications in the development of new medications for pain and inflammation management (Zaki et al., 2016).

Pharmaceutical Research

• HIV Inhibitors : In the field of HIV research, related compounds have been explored as potential inhibitors. The use of 19F-NMR spectroscopy in drug discovery programs has supported the selection of candidates for further development, indicating the scope of these compounds in antiviral therapies (Monteagudo et al., 2007).

• Cancer Research : Certain platinum-oxicam complexes, structurally related to the given compound, have shown significant anti-proliferative effects on human ovarian carcinoma cells in vitro. This highlights the potential of these compounds in the development of new anti-cancer drugs (Tamasi et al., 2010).

Mechanism of Action

As a potential Rho Kinase inhibitor, this compound might work by inhibiting the activity of Rho Kinases. These enzymes are involved in various cellular functions, and their inhibition can help treat disorders associated with their mechanisms.

Future Directions

Given the potential role of this compound as a Rho Kinase inhibitor, it could be explored further for its therapeutic potential in treating disorders associated with Rho Kinases.